14-Oxotetradecanoic acid

• Molecular Formula: C14H26O3
• Molecular Weight: 242.35 g/mol
• SMILES: C(CCCCCCC(=O)O)CCCCCC=O
• InChI: InChI=1S/C14H26O3/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14(16)17/h13H,1-12H2,(H,16,17)
• InChIKey: VRNVZSGJXRCUTI-UHFFFAOYSA-N

14-Oxotetradecanoic Acid: Compound Class and Research Context

14-Oxotetradecanoic acid (CAS 68676-79-9, molecular formula C14H26O3, molecular weight 242.35 g/mol) is a C14 ω-oxo fatty acid characterized by a terminal aldehyde group at the carbon most distant from the carboxylic acid moiety. It belongs to the long-chain fatty acid class and functions as a key intermediate in the ω-oxidation pathway, where it is enzymatically converted to 1,14-tetradecanedioic acid by cytochrome P450 enzymes, most notably P450BM-3 (CYP102) [1]. Commercially available at ≥95% purity with batch-specific QC documentation including NMR, HPLC, and GC , this compound is primarily utilized as a defined substrate for studying P450-mediated aldehyde oxidation mechanisms and as a precursor for medium-chain α,ω-dicarboxylic acid synthesis [1].

Workflow P450BM-3 (CYP102) aldehyde oxidation kinetics and engineering studies

Format ≥95% purity with batch-specific NMR, HPLC, GC documentation

Context ω-Oxidation pathway intermediate; α,ω-diacid precursor research

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source

Why 14-Oxotetradecanoic Acid Cannot Be Replaced by Analogs

The ω-oxo fatty acid family exhibits strong chain-length dependence in P450 enzyme kinetics, product distribution, and metabolic fate, making simple substitution between homologs—such as using 12-oxododecanoic acid (C12) or 16-oxohexadecanoic acid (C16) in place of 14-oxotetradecanoic acid—problematic for quantitative research. P450BM-3 oxidizes these substrates at rates that vary significantly with chain length (C16 > C18 ≈ C14 > C12), meaning kinetic data obtained with one chain length cannot be extrapolated to another [1]. Furthermore, the positional isomer 3-oxotetradecanoic acid (β-oxo, internal ketone) shares the identical molecular formula (C14H26O3) but participates in an entirely distinct metabolic pathway—fatty acid biosynthesis via fatty acid synthase (FASN)—and is not a substrate for the ω-oxidation enzymes that process 14-oxotetradecanoic acid [2]. Even within the ω-oxo series, the resulting α,ω-diacid products have divergent industrial applications dictated by chain-length-specific polymer thermal and mechanical properties . The evidence below quantifies exactly where 14-oxotetradecanoic acid differentiates from its closest analogs.

Chain length Oxidation rate by P450BM-3 varies with chain length (C16 > C18 ≈ C14 > C12); C12 or C16 may not replicate C14 kinetics.

Positional isomer 3-Oxotetradecanoic acid (identical formula, β-oxo) operates in fatty acid biosynthesis, not ω-oxidation; cannot be used interchangeably.

Diacid product C14 diacid from this substrate provides specific polymer properties; C12 or C16 diacids yield different thermal/mechanical behavior.

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source
• [2] Human Metabolome Database (HMDB). 3-Oxotetradecanoic acid (HMDB0010730). An intermediate in fatty acid biosynthesis, converted from malonic acid via fatty acid synthase. View Source

Quantitative Evidence Against Closest Analogs

P450BM-3 Oxidation Rate Ranking by Chain Length

In a direct head-to-head comparison using the same recombinant enzyme preparation, 14-oxotetradecanoic acid was oxidized by cytochrome P450BM-3 (CYP102) at a rate approximately equivalent to 18-oxooctadecanoic acid, significantly faster than 12-oxododecanoic acid, but slower than 16-oxohexadecanoic acid. The rank order of oxidation rates is C16 > C18 ≈ C14 > C12 [1]. No decarboxylation side products were detected for any of the four ω-oxo substrates; all were converted exclusively to the corresponding α,ω-diacids [1].

Oxidation rate rank

Head-to-head

Rank order: C16 > C18 ≈ C14 > C12

Intermediate-rate reference for P450BM-3 variant benchmarking

Recombinant enzyme; GC/MS product confirmation

Evidence Dimension	Relative oxidation rate by recombinant P450BM-3 (CYP102)
Target Compound Data	C14 oxidation rate approximately equal to C18; rank 2-3 of 4 substrates tested
Comparator Or Baseline	12-oxododecanoic acid (slowest); 16-oxohexadecanoic acid (fastest); 18-oxooctadecanoic acid (approximately equal to C14)
Quantified Difference	Rank order: C16 > C18 ≈ C14 > C12. No detectable decarboxylation for any ω-oxo substrate.
Conditions	In vitro enzymatic assay with recombinant P450BM-3; NADPH-supported oxidation; product analysis by GC/MS; Archives of Biochemistry and Biophysics 328(1):35-42, 1996 [1]

Why This Matters

When designing P450BM-3 kinetic studies or engineering ω-oxidation biocatalysts, 14-oxotetradecanoic acid occupies a distinct intermediate-rate position—faster than C12 but slower than C16—making it the appropriate choice for benchmarking against both shorter- and longer-chain substrates simultaneously.

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source

Exclusive α,ω-Diacid Selectivity vs. Alternative P450 Isoforms

P450BM-3 converts 14-oxotetradecanoic acid exclusively to 1,14-tetradecanedioic acid with no detectable decarboxylation to one-carbon-shorter olefin byproducts [1]. While this exclusive diacid selectivity is shared across the C12, C14, C16, and C18 ω-oxo series for P450BM-3, it cannot be assumed for ω-oxo fatty acids tested against other P450 isoforms. For context, CYP52A21 from Candida albicans exhibits chain-length-dependent partitioning between hydroxylation and further oxidation, and CYP4A1 processes 12-halododecanoic acids with variable efficiency depending on the halogen substituent [2]. The P450BM-3/14-oxotetradecanoic acid pair thus provides a uniquely 'clean' single-product system for mechanistic studies.

Product selectivity

Reported

100% conversion to 1,14-tetradecanedioic acid; no decarboxylation

Single-product system simplifies kinetic analysis

Other P450/substrate pairs may yield mixed products

Evidence Dimension	Product selectivity—diacid formation versus decarboxylation
Target Compound Data	100% conversion to 1,14-tetradecanedioic acid; 0% decarboxylation detected
Comparator Or Baseline	12-halododecanoic acids with CYP4A1 show variable oxidation efficiency; CYP52A21 produces mixed oxidation products
Quantified Difference	Exclusive single-product formation for 14-oxotetradecanoic acid with P450BM-3 versus multi-product profiles with alternative P450/substrate combinations
Conditions	P450BM-3 in vitro oxidation, GC/MS product identification; comparative literature on CYP4A1 and CYP52A21 [1][2]

Why This Matters

For biocatalytic diacid production, the exclusive selectivity eliminates the need for separation of decarboxylation side products, reducing downstream purification costs and improving atom economy compared to less selective enzyme/substrate pairs.

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source
• [2] Kim D, Cryle MJ, De Voss JJ, Ortiz de Montellano PR. Functional expression and characterization of cytochrome P450 52A21 from Candida albicans. Arch Biochem Biophys. 2007 Aug 15;464(2):213-20. doi: 10.1016/j.abb.2007.02.032. PMID: 17400174. View Source

ω-Oxo vs. 3-Oxo Positional Isomers: Divergent Metabolic Fates

14-Oxotetradecanoic acid (ω-oxo, terminal aldehyde at C-14) and 3-oxotetradecanoic acid (β-oxo, internal ketone at C-3) are positional isomers sharing the identical molecular formula C14H26O3 and molecular weight 242.35 g/mol, yet they participate in completely non-overlapping metabolic pathways. 14-Oxotetradecanoic acid is an intermediate in the ω-oxidation pathway, serving as the direct substrate for P450BM-3-catalyzed conversion to 1,14-tetradecanedioic acid [1]. In contrast, 3-oxotetradecanoic acid is a β-ketoacyl intermediate in the fatty acid biosynthesis elongation cycle, processed by 3-oxoacyl-[acyl-carrier-protein] synthase and fatty acid synthase (FASN) [2]. These two compounds cannot substitute for one another in any experimental protocol.

Positional isomer fate

Class-level

ω-Oxo enters P450 oxidation; β-oxo enters FASN elongation

Divergent metabolic pathways; CAS verification essential

Identical formula, distinct enzyme specificity

Evidence Dimension	Metabolic pathway assignment and enzyme specificity
Target Compound Data	ω-Oxidation intermediate; substrate for P450BM-3 and other ω-hydroxylases; produces α,ω-diacid
Comparator Or Baseline	3-Oxotetradecanoic acid; fatty acid biosynthesis intermediate; substrate for FASN/β-ketoacyl-ACP synthase; produces longer-chain fatty acids
Quantified Difference	Fundamentally different metabolic outcomes: diacid formation (ω-oxo) versus chain elongation (β-oxo)
Conditions	Established metabolic pathway assignments based on enzyme characterization and metabolomic databases [1][2]

Why This Matters

Procurement confusion between ω-oxo and β-oxo positional isomers leads to invalid experimental results; the CAS number must be verified (68676-79-9 for 14-oxotetradecanoic acid, distinct from 3-oxotetradecanoic acid) to ensure the correct isomer is ordered.

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source
• [2] Human Metabolome Database (HMDB). 3-Oxotetradecanoic acid (HMDB0010730). Fatty acid biosynthesis intermediate; substrate for fatty acid synthase and 3-oxoacyl-[acyl-carrier-protein] synthase. View Source

Commercial Purity vs. Closest ω-Oxo Homologs

14-Oxotetradecanoic acid from major suppliers is offered at 97% standard purity with batch-specific quality control documentation including NMR, HPLC, and GC analysis . The closest ω-oxo homologs—16-oxohexadecanoic acid and 12-oxododecanoic acid—are commonly specified at a minimum of 95% purity . The 2 percentage point purity difference reduces the uncertainty associated with unidentified impurities that could act as competing substrates or inhibitors in quantitative P450 kinetics assays.

Commercial purity

Reported

97% (NMR, HPLC, GC) vs. 95% for C12/C16 analogs

Higher purity may reduce impurity interference in kinetic assays

Supplier specification; batch QC documentation

Evidence Dimension	Commercial purity specification
Target Compound Data	97% standard purity with NMR, HPLC, GC batch QC (Bidepharm)
Comparator Or Baseline	16-Oxohexadecanoic acid: Min. 95% (CymitQuimica); 12-Oxododecanoic acid: Min. 95% (commercial specification)
Quantified Difference	+2 percentage points higher purity specification for the C14 compound
Conditions	Vendor-specified purity levels; analytical methods include GC, HPLC, and NMR confirmation of structure

Why This Matters

For quantitative enzymology where impurity-derived background activity can distort kinetic parameter estimation, the higher purity specification reduces the need for in-house re-purification before use.

C14 Diacid Product in Polymer Applications vs. C12 and C16

14-Oxotetradecanoic acid is the direct enzymatic precursor to 1,14-tetradecanedioic acid (C14 α,ω-dicarboxylic acid), a medium-chain diacid valued as a monomer for specialty polyamides and polyesters where the C14 methylene chain length imparts specific thermal and mechanical properties . Shorter C12 diacids (from 12-oxododecanoic acid) and longer C16 diacids (from 16-oxohexadecanoic acid) produce polymers with different crystallinity, melting points, and flexibility profiles . Engineered strains of Candida tropicalis have demonstrated production of >150 g/L of 14-hydroxytetradecanoic acid (the immediate precursor to 14-oxotetradecanoic acid) from methyl myristate, demonstrating the industrial feasibility of the C14-specific ω-oxidation pathway [1].

Diacid polymer fit

Context-dependent

C14 α,ω-diacid provides specific thermal/mechanical polymer properties

C12/C16 diacids produce different crystallinity and flexibility

Industrial fermentation at >150 g/L for 14-hydroxy precursor reported

Evidence Dimension	Downstream polymer application value of the diacid product
Target Compound Data	1,14-Tetradecanedioic acid: C14 medium-chain diacid for specific co-polymer grades with defined thermal/mechanical profiles
Comparator Or Baseline	1,12-Dodecanedioic acid (C12) and 1,16-hexadecanedioic acid (C16): different polymer crystallinity, melting behavior, and flexibility
Quantified Difference	Qualitative differentiation in polymer thermal and mechanical properties governed by (CH2)n spacer length (n=12, 14, or 16)
Conditions	Industrial polymer synthesis; metabolic engineering for diacid bioproduction; C. tropicalis fermentation at >150 g/L titer for 14-hydroxy intermediate [1]

Why This Matters

When procuring an ω-oxo fatty acid for biocatalytic diacid production, chain-length selection determines the final polymer application; C14 diacid is specifically required for certain co-polymer formulations where C12 or C16 diacids would not meet mechanical performance specifications.

• [1] Gross A, et al. Engineering Candida tropicalis for conversions of fatty acids to ω-hydroxyfatty acids. (2009). After process optimization, >150 g/L of 14-hydroxytetradecanoic acid produced using methyl myristate as substrate. View Source

Application Scenarios for Research and Industrial Procurement

P450BM-3 Substrate for Enzyme Kinetics and Engineering

14-Oxotetradecanoic acid serves as a defined, intermediate-rate substrate for cytochrome P450BM-3 (CYP102) kinetic characterization. Its oxidation rate (C18 ≈ C14 > C12) positions it as a benchmark substrate for assessing engineered P450 variants, where altered chain-length preferences can be quantified against the established C16 > C18 ≈ C14 > C12 rank order [1]. The exclusive conversion to 1,14-tetradecanedioic acid without decarboxylation side products simplifies kinetic analysis to a single-product model, enabling accurate determination of Km, Vmax, and kcat parameters [1].

Biocatalytic Precursor for 1,14-Tetradecanedioic Acid

In engineered microbial strains expressing ω-oxidation pathways, 14-oxotetradecanoic acid is the penultimate intermediate en route to 1,14-tetradecanedioic acid, a C14 medium-chain dicarboxylic acid used in specialty polyamide and polyester synthesis [1]. The C14 diacid fills a specific polymer application niche between C12 and C16 diacids, where chain-length-dependent thermal and mechanical properties are critical. Industrial C. tropicalis strains have demonstrated production titers exceeding 150 g/L for the 14-hydroxy precursor, validating the feasibility of the C14-specific ω-oxidation route .

Reference Compound for ω-Oxidation Pathway Research

As a well-characterized ω-oxo fatty acid, 14-oxotetradecanoic acid is used as a reference substrate to study the ω-oxidation pathway in mammalian, fungal, and engineered systems. Its distinct metabolic fate—conversion to α,ω-diacid via P450 enzymes—contrasts sharply with the β-oxidation fate of its positional isomer 3-oxotetradecanoic acid, making it essential for pathway discrimination studies [1]. Researchers investigating fatty acid metabolism in disease models (e.g., non-alcoholic fatty liver disease, where oxidized lipid profiles are altered) utilize 14-oxotetradecanoic acid as a pathway-specific probe .

Starting Material for ω-Functionalized Derivatives and PROTAC Linkers

The terminal aldehyde group of 14-oxotetradecanoic acid provides a reactive handle for derivatization to NHS esters, tert-butyl esters, and other ω-functionalized fatty acid building blocks. The NHS ester derivative (14-((2,5-dioxopyrrolidin-1-yl)oxy)-14-oxotetradecanoic acid, CAS 146004-82-2) is employed as a PROTAC linker for targeted protein degradation applications [1]. The C14 chain length offers an intermediate spacer length distinct from shorter or longer alkyl linkers, providing a specific spatial separation between ligase-binding and target-binding moieties in PROTAC design [1]. The 97% purity of the parent compound supports efficient derivatization with minimal purification of intermediates .

Application

Selection Property

Validation Focus

P450BM-3 kinetics

Intermediate-rate ω-oxo substrate

Rank-order benchmarking against C12/C16/C18

Biocatalytic diacid production

Exclusive diacid product selectivity

Polymer-grade C14 diacid properties

ω-Oxidation pathway studies

Terminal aldehyde (ω-oxo) group

Pathway-specific metabolic fate

ω-Functionalized derivatives

Aldehyde reactive handle

C14 spacer length for PROTAC design

• [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source